Cas no 2223226-92-2 (3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile)

• Product Name: 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile
• CAS No: 2223226-92-2
• MF: C₁₁H₁₂FN₃O₃S
• MW: 285.294684410095
• CID: 5681921
• PubChem ID: 128977271
• Update Time: 2025-06-07

3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[(2s,4s)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl}pyridine-2-carbonitrile
• 3-[(2S,4S)-4-Fluoro-2-(hydroxymethyl)pyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile
• EN300-26608374
• Z2051956868
• 2223226-92-2
• 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile

• Inchi： 1S/C11H12FN3O3S/c12-8-4-9(7-16)15(6-8)19(17,18)11-2-1-3-14-10(11)5-13/h1-3,8-9,16H,4,6-7H2/t8-,9-/m0/s1
• InChI Key： MEKAFRZNGBPQIT-IUCAKERBSA-N
• SMILES： S(C1C(C#N)=NC=CC=1)(N1C[C@H](C[C@H]1CO)F)(=O)=O

Computed Properties

• Exact Mass: 285.05834059g/mol
• Monoisotopic Mass: 285.05834059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Additional information on 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile

Introduction to 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile (CAS No. 2223226-92-2)

3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile (CAS No. 2223226-92-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by the presence of a fluorinated pyrrolidine ring and a sulfonyl group, which contribute to its pharmacological properties.

The chemical structure of 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile is particularly noteworthy for its chirality, which is crucial for its biological activity. The (2S,4S) configuration of the pyrrolidine ring ensures that the molecule can interact specifically with target proteins, enhancing its selectivity and efficacy. This structural feature has been a focal point in recent studies aimed at understanding the molecular mechanisms underlying the compound's biological effects.

Recent research has highlighted the potential of 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits strong inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases makes it a promising candidate for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and chemokines. This dual mechanism of action—targeting both kinases and inflammatory mediators—positions the compound as a versatile therapeutic option for a wide range of diseases.

The pharmacokinetic properties of 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile have been extensively studied to ensure its suitability for clinical applications. Data from animal models have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that the compound could be administered orally with minimal dosing frequency, enhancing patient compliance.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The compound's safety profile is being closely monitored as it progresses through subsequent phases of clinical testing.

Beyond its immediate therapeutic applications, 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile has also shown promise as a tool for basic research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for investigating the underlying mechanisms of various diseases. Researchers are using this compound to gain insights into the roles of kinases and inflammatory mediators in disease progression and to identify new targets for drug development.

In conclusion, 3-{(2S,4S)-4-fluoro-2-(hydroxymethyl)pyrrolidin-1-ylsulfonyl}pyridine-2-carbonitrile (CAS No. 2223226-92-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for the treatment of various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent and a research tool.